Cas no 139178-92-0 (Swinholide D)

Swinholide D structure
Product name:Swinholide D
Swinholide D Chemical and Physical Properties
Names and Identifiers
-
- Swinholide D
- 139178-92-0
- (1R,3S,5E,7E,11S,12S,13R,15S,16R,17R,19S,23R,25S,27E,29E,33S,34S,35R,37S,38R,39R,41S)-3,13,15,17,25,35,37-heptahydroxy-11,33-bis((2S,3S,4S)-3-hydroxy-6-((2S,4R,6S)-4-methoxy-6-methyloxan-2-yl)-4-methylhexan-2-yl)-39-methoxy-6,12,16,28,34,38-hexamethyl-10,32,45,46-tetraoxatricyclo(39.3.1.119,23)hexatetraconta-5,7,21,27,29,43-hexaene-9,31-dione
- (1R,3S,5E,7E,11S,12S,13R,15S,16R,17R,19S,23R,25S,27E,29E,33S,34S,35R,37S,38R,39R,41S)-3,13,15,17,25,35,37-heptahydroxy-11,33-bis[(2S,3S,4S)-3-hydroxy-6-[(2S,4R,6S)-4-methoxy-6-methyloxan-2-yl]-4-methylhexan-2-yl]-39-methoxy-6,12,16,28,34,38-hexamethyl-10,32,45,46-tetraoxatricyclo[39.3.1.119,23]hexatetraconta-5,7,21,27,29,43-hexaene-9,31-dione
-
- Inchi: InChI=1S/C77H130O20/c1-44-22-28-56(78)36-58-18-16-20-60(94-58)40-66(80)50(7)67(81)42-69(83)52(9)76(54(11)74(87)46(3)26-30-62-38-64(89-13)34-48(5)92-62)96-72(85)32-24-45(2)23-29-57(79)37-59-19-17-21-61(95-59)41-71(91-15)51(8)68(82)43-70(84)53(10)77(97-73(86)33-25-44)55(12)75(88)47(4)27-31-63-39-65(90-14)35-49(6)93-63/h16-19,22-25,32-33,46-71,74-84,87-88H,20-21,26-31,34-43H2,1-15H3
- InChI Key: DLBZSGSOXDFVJT-UHFFFAOYSA-N
- SMILES: COC1CC(C)OC(CCC(C)C(O)C(C)C2OC(=O)\C=C\C(\C)=C/CC(O)CC3OC(CC=C3)CC(OC)C(C)C(O)CC(O)C(C)C(OC(=O)\C=C\C(\C)=C\CC(O)CC3OC(CC=C3)CC(O)C(C)C(O)CC(O)C2C)C(C)C(O)C(C)CCC2CC(CC(C)O2)OC)C1 |c:23,33,66,t:20,53,56|
Computed Properties
- Exact Mass: 1374.91554653Da
- Monoisotopic Mass: 1374.91554653Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 20
- Heavy Atom Count: 97
- Rotatable Bond Count: 15
- Complexity: 2470
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 30
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 299Ų
- XLogP3: 7.691
Swinholide D Related Literature
-
Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
-
Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
-
Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
-
Yao Xu,Xiang Wang,Kang Song,Jun Du,Jinliang Liu,Yuqing Miao,Yuhao Li RSC Adv., 2021,11, 15323-15331
-
5. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
139178-92-0 (Swinholide D) Related Products
- 1378864-01-7(Tert-butyl N-(2-aminocyclobutyl)carbamate)
- 2228514-27-8(1-{1-3-chloro-4-(difluoromethoxy)phenylcyclopropyl}ethan-1-one)
- 387378-10-1((3-methoxyphenyl)carbamoylmethyl 5-bromopyridine-3-carboxylate)
- 303043-97-2(1-(3,5-difluoro-2-methoxyphenyl)ethan-1-one)
- 2172464-75-2(3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}-2-methylpropanoic acid)
- 2580211-59-0(Tert-butyl 2-(6-methylmorpholin-2-yl)acetate)
- 2034428-50-5(N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide)
- 2228518-50-9(tert-butyl N-2-(1-cyanoethyl)-4,5-dimethoxyphenylcarbamate)
- 478248-88-3(ethyl 2-(1,3-benzothiazol-2-ylsulfanyl)-2,2-difluoroacetate)
- 2092461-67-9(1-(1-cyclopropylazetidin-2-yl)ethan-1-one)
Recommended suppliers
pengshengyue
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk